![molecular formula C14H9Cl2N3O2 B5529485 2-{5-[(2,4-dichlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine](/img/structure/B5529485.png)
2-{5-[(2,4-dichlorophenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3,4-Oxadiazole derivatives are a class of heterocyclic compounds that have garnered interest due to their diverse chemical properties and potential applications in various domains, including materials science and pharmaceuticals. Pyridine, a basic nitrogen-containing heterocycle, is frequently utilized in organic synthesis and drug design due to its electron-rich nature and ability to participate in various chemical reactions.
Synthesis Analysis
The synthesis of 1,3,4-oxadiazole derivatives typically involves the cyclization of hydrazides with carbon disulfide or carboxylic acids. For pyridine-linked 1,3,4-oxadiazoles, one approach may involve the reaction of pyridine-based compounds with appropriate precursors to introduce the 1,3,4-oxadiazole moiety through nucleophilic substitution or condensation reactions.
Molecular Structure Analysis
Structural characterization of such compounds is commonly achieved using techniques like single-crystal X-ray diffraction and nuclear magnetic resonance (NMR) spectroscopy. These methods allow for the determination of the molecular geometry, conformation, and the arrangement of atoms within the molecule, providing insights into its three-dimensional structure and potential reactive sites.
Chemical Reactions and Properties
1,3,4-Oxadiazole and pyridine moieties in a molecule contribute to its reactivity towards nucleophilic and electrophilic agents. These compounds can participate in various chemical reactions, including substitutions, additions, and coupling reactions, depending on the functional groups present and the reaction conditions.
Physical Properties Analysis
The physical properties of these compounds, such as melting points, boiling points, and solubility in different solvents, can be influenced by their molecular structure. The presence of heteroatoms and the molecular symmetry play a significant role in determining these properties.
Chemical Properties Analysis
Chemically, 1,3,4-oxadiazole derivatives exhibit a range of behaviors, including the ability to act as ligands in coordination chemistry, their potential use as building blocks in supramolecular chemistry, and their reactivity towards various chemical transformations.
For detailed information on these aspects, the following studies on related compounds offer valuable insights:
- Synthesis and characterization of oxadiazole derivatives and their molecular structure analyses have been detailed in studies by Şahin et al. (2012) (Şahin, Özkan, Köksal, & Işık, 2012) and by Hou et al. (2013) (Hou, Liu, Li, Ma, & Dong, 2013).
- Investigations into the chemical and physical properties of similar compounds are discussed by Ge et al. (2014) (Ge, Jia, Wang, Sun, Duan, & Wang, 2014) and by Gumus et al. (2018) (Gumus, Kansız, Aydemir, Gorobets, & Dege, 2018).
properties
IUPAC Name |
5-[(2,4-dichlorophenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2N3O2/c15-9-4-5-12(10(16)7-9)20-8-13-18-14(19-21-13)11-3-1-2-6-17-11/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBMOZNKPISYCMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NOC(=N2)COC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(2,4-Dichlorophenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.